Cas no 477857-61-7 (2-Furancarboxylicacid,5-[(cyclopropylcarbonyl)amino]-,methylester(9CI))

• Product Name: 2-Furancarboxylicacid,5-[(cyclopropylcarbonyl)amino]-,methylester(9CI)
• CAS No: 477857-61-7
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 1018920
• PubChem ID: 2767879
• Update Time: 2025-06-03

2-Furancarboxylicacid,5-[(cyclopropylcarbonyl)amino]-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylicacid,5-[(cyclopropylcarbonyl)amino]-,methylester(9CI)
• Methyl 5-[(cyclopropylcarbonyl)amino]-2-furoate
• 477857-61-7
• MLS000327030
• Oprea1_330560
• 11P-347S
• HMS2273I08
• methyl 5-[(cyclopropylcarbonyl)amino]furan-2-carboxylate
• SCHEMBL5071188
• CHEMBL1883987
• methyl 5-(cyclopropanecarbonylamino)furan-2-carboxylate
• SMR000179539
• Methyl5-(cyclopropanecarboxamido)furan-2-carboxylate
• AKOS005078868
• methyl 5-cyclopropaneamidofuran-2-carboxylate
• Methyl 5-(cyclopropanecarboxamido)furan-2-carboxylate
• RTEPEJGLTGZCPM-UHFFFAOYSA-N

• Inchi： 1S/C10H11NO4/c1-14-10(13)7-4-5-8(15-7)11-9(12)6-2-3-6/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： RTEPEJGLTGZCPM-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 209.069
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 2-Furancarboxylicacid,5-[(cyclopropylcarbonyl)amino]-,methylester(9CI)

Introduction to 2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI) (CAS No. 477857-61-7)

2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI), with the CAS number 477857-61-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furan carboxylic acid derivatives and is characterized by its unique structural features, including a cyclopropylcarbonyl amine group and a methyl ester moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI) can be represented as follows: the furan ring is attached to a carboxylic acid group at the 2-position, which is further modified by a methyl ester group. The 5-position of the furan ring is substituted with an amino group that is acylated by a cyclopropylcarbonyl moiety. This intricate structure imparts specific chemical and physical properties to the compound, making it an interesting subject for detailed investigation.

In recent years, significant advancements have been made in understanding the biological activities of furan carboxylic acid derivatives. Research has shown that compounds like 2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI) exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. These findings have sparked interest in exploring their potential therapeutic applications.

One of the key areas of research involving 2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI) is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. This suggests that it may have potential as a therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI) has also shown promising antimicrobial activity against a variety of bacterial strains. Studies have reported that it exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a potential candidate for developing new antibiotics to combat antibiotic-resistant infections.

In the realm of cancer research, 2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI) has been investigated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in cancer cells through mechanisms involving the modulation of cell signaling pathways and the inhibition of cell proliferation. These findings suggest that it may have potential as a novel anticancer agent for treating various types of cancer.

The synthesis of 2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI) typically involves multi-step reactions starting from readily available starting materials. The synthesis route often includes steps such as the formation of the furan ring, introduction of the carboxylic acid group, esterification to form the methyl ester moiety, and acylation of the amino group with cyclopropylcarbonyl chloride. Optimizing these synthetic steps is crucial for achieving high yields and purity levels of the final product.

In addition to its biological activities and synthetic methods, the physicochemical properties of 2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI) are also important considerations for its application in drug development. Its solubility in various solvents, stability under different conditions, and pharmacokinetic properties are critical factors that influence its suitability as a drug candidate. Researchers are actively working on characterizing these properties to optimize its formulation and delivery methods.

The safety profile of 2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI) is another important aspect being investigated. Preclinical toxicology studies are essential to ensure that it does not pose significant safety risks when used in therapeutic settings. These studies typically involve evaluating its effects on various organ systems and assessing potential side effects at different dose levels.

In conclusion, 2-Furancarboxylicacid, 5-[(cyclopropylcarbonyl)amino]-, methyl ester (9CI) (CAS No. 477857-61-7) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As our understanding of this compound deepens, it holds great promise for contributing to advancements in medicinal chemistry and pharmaceutical science.